A-123189

• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol
• InChI: InChI=1S/C26H28N4O3S/c1-18-6-5-7-19(16-18)20-17-34-24-23(20)25(31)30(26(32)27-24)15-12-28-10-13-29(14-11-28)21-8-3-4-9-22(21)33-2/h3-9,16-17H,10-15H2,1-2H3,(H,27,32)
• InChIKey: PANBMHHKBRMYAL-UHFFFAOYSA-N

A-123189: Selective α1D-Adrenoceptor Antagonist

A-123189 (CAS 255713-53-2) is a synthetic small-molecule antagonist belonging to the thieno[2,3-d]pyrimidine-2,4-dione class [1]. It acts as a selective and potent antagonist of the α1D-adrenoceptor subtype, a G protein-coupled receptor implicated in the pathophysiology of lower urinary tract symptoms (LUTS) and bladder outlet obstruction [2]. Unlike non-selective α1-blockers, A-123189 offers a targeted pharmacological profile, making it a critical tool for dissecting α1D-mediated physiological and pathological processes in urological research [3].

Workflow α1D-adrenoceptor functional antagonism studies in vascular tissues

Selection Selective α1D antagonist with documented tissue-based selectivity over α1A/α1B

Use Context Radioligand binding, ex vivo tissue bath, and SAR reference for thienopyrimidine series

• [1] Carroll, W. A., et al. (2001). Two Novel and Potent 3-[(o-Methoxyphenyl)piperazinylethyl]-5-phenylthieno[2,3-d]pyrimidine-2,4-diones Selective for the α1D Receptor. Bioorganic & Medicinal Chemistry Letters, 11(9), 1119-1121. View Source
• [2] Kim, J. H., et al. (2011). Effects of Spinal and Peripheral Injection of α1A or α1D Adrenoceptor Antagonists on Bladder Activity in Rat Models with or without Bladder Outlet Obstruction. International Neurourology Journal, 15(4), 199-206. View Source
• [3] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source

A-123189: Generic Substitution Risks

Generic substitution of α1D antagonists is scientifically invalid due to profound differences in receptor subtype selectivity and functional potency. Commonly used α1-adrenoceptor antagonists exhibit distinct pharmacological profiles: prazosin is non-selective across α1A, α1B, and α1D subtypes [1], while tamsulosin shows preferential binding to α1A and α1D but with insufficient selectivity to attribute functional effects solely to α1D blockade [2]. BMY 7378, often cited as an α1D-selective tool, displays significantly lower functional potency in tissue-based assays compared to A-123189 [3]. Therefore, the choice of antagonist directly dictates experimental outcomes; using a less potent or less selective alternative will yield ambiguous data and confound the interpretation of α1D-mediated mechanisms. The quantitative evidence below substantiates the procurement necessity of A-123189 for precise, reproducible research.

Subtype confounding

Pan-α1 antagonists (e.g., prazosin) block all α1 subtypes, preventing α1D-specific interpretation and masking pathway-specific contributions.

Selectivity profile mismatch

Different α1D antagonists (e.g., BMY 7378, A-123189) exhibit divergent binding selectivity windows and functional potency profiles; direct substitution may alter receptor occupancy patterns.

Structural analog variance

Close analogs (e.g., A-119637) differ in substitution patterns, leading to measurable affinity shifts; SAR-based substitution without validation risks altered target engagement.

• [1] Noel, F., et al. (2011). Discovery of LASSBio-772, a 1,3-benzodioxole N-phenylpiperazine derivative with potent alpha 1A/D-Adrenergic receptor blocking properties. European Journal of Medicinal Chemistry, 46(10), 4963-4967. View Source
• [2] Michel, M. C. (2010). The forefront of clinical pharmacology of α1-adrenoceptor antagonists for the treatment of lower urinary tract symptoms. Naunyn-Schmiedeberg's Archives of Pharmacology, 382(5-6), 393-401. View Source
• [3] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source

A-123189 Evidence vs. Competing Antagonists

Functional Potency in Rat Aorta vs. BMY 7378

In a direct functional model of α1D-adrenoceptor activity using isolated rat aorta tissue, A-123189 demonstrates over 100-fold greater potency compared to the commonly used α1D antagonist BMY 7378 [1]. This establishes A-123189 as a superior tool for functional studies where maximal α1D blockade is required.

Functional potency

Head-to-head

Reported >100-fold greater potency in rat aorta

Supports α1D functional study fit; higher reported potency than BMY 7378

Rat aorta ex vivo model

Evidence Dimension	Functional Antagonism Potency
Target Compound Data	A-123189: Potent antagonism
Comparator Or Baseline	BMY 7378: 100-fold lower potency
Quantified Difference	>100-fold greater potency for A-123189
Conditions	In vitro functional assay using isolated rat aorta, a tissue model for α1D-mediated contraction.

Why This Matters

Procurement of A-123189 is essential for functional assays in vascular and urological tissues; the substantially higher potency reduces the required compound concentration, minimizes off-target effects, and ensures complete α1D blockade, which BMY 7378 cannot achieve at comparable concentrations.

• [1] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source

Binding Selectivity Profile vs. BMY 7378

A-123189 demonstrates a high degree of functional selectivity at the tissue level. In vitro studies show that A-123189 exhibits approximately 100-fold selectivity for the α1D-mediated contraction of rat aorta compared to the α1A-mediated contraction of rat vas deferens and the α1B-mediated contraction of rat spleen [1].

Binding selectivity

Head-to-head

10–20× selectivity for α1D over α1A; BMY 7378 >100×

Selectivity window may vary; compound choice depends on required discrimination

Radioligand binding across cloned subtypes

Evidence Dimension	Functional Tissue Selectivity
Target Compound Data	A-123189: ~100-fold selectivity for rat aorta
Comparator Or Baseline	Rat vas deferens (α1A model) and rat spleen (α1B model)
Quantified Difference	~100-fold selectivity for α1D over α1A and α1B tissues
Conditions	In vitro functional assays using isolated rat aorta (α1D), rat vas deferens (α1A), and rat spleen (α1B).

Why This Matters

This high functional selectivity ensures that observed biological effects in complex tissue or in vivo models can be confidently attributed to α1D receptor blockade, rather than confounding activities at α1A or α1B receptors. This reduces experimental ambiguity and enhances data reproducibility.

• [1] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source

Binding Affinity for α1D Receptors

A-123189 binds with high affinity to both human and rat α1D-adrenoceptors, with Ki values of 0.312 nM and 0.17 nM, respectively [1]. This binding affinity is 10- to 20-fold higher than its affinity for human and rat α1A receptors [2].

Binding affinity

Reported

Human α1D Ki 0.312 nM; Rat α1D Ki 0.17 nM

Supports high-affinity binding assay context

Cloned receptor expression systems

Evidence Dimension	Receptor Binding Affinity (Ki)
Target Compound Data	Human α1D Ki = 0.312 nM; Rat α1D Ki = 0.17 nM
Comparator Or Baseline	Human α1A and rat α1A receptors (exact Ki values not specified in this data subset, but selectivity is 10- to 20-fold lower affinity)
Quantified Difference	10- to 20-fold higher affinity for α1D over α1A
Conditions	Radioligand binding assays using cloned human and rat α1-adrenoceptor subtypes expressed in cell lines.

Why This Matters

The sub-nanomolar affinity for α1D receptors, combined with a measurable selectivity window over α1A, defines A-123189 as a high-precision pharmacological probe. This data allows researchers to calculate appropriate working concentrations for cell-based assays where receptor occupancy is a critical parameter.

• [1] BindingDB. Entry for BDBM50099325 (A-123189) at Alpha-1D adrenergic receptor. View Source
• [2] ArrestinDB. Bioactivities for A-123189. pKi values for human α1A (8.4) and α1D (9.5). View Source

Tissue Selectivity: Rat Aorta vs. Vas Deferens and Spleen

A-123189 shares a common structural core with BMY 7378 and SNAP 8719, consisting of a substituted phenylpiperazine linked via a two-carbon tether to a heterocyclic moiety [1]. However, the specific 5-phenyl substitution on the thienopyrimidine ring of A-123189 has been identified as the key structural feature that confers its enhanced α1D selectivity [2]. This distinguishes it from analogs that may have different substitution patterns and, consequently, different selectivity profiles.

Tissue selectivity

Reported

∼100-fold selectivity for rat aorta over vas deferens/spleen

Functional α1D discrimination in native tissues

Isolated tissue strip assays

Evidence Dimension	Structural Feature for Selectivity
Target Compound Data	A-123189: 5-phenyl substituted thieno[2,3-d]pyrimidine-2,4-dione core
Comparator Or Baseline	BMY 7378 and SNAP 8719: Different heterocyclic cores and substitution patterns
Quantified Difference	Not applicable (qualitative structure-activity relationship observation)
Conditions	Analysis of chemical structure and comparison with known α1D-selective pharmacophores.

Why This Matters

For medicinal chemistry and drug discovery programs aiming to develop novel α1D-selective agents, A-123189 represents a critical benchmark. Its defined structure-activity relationship provides a validated starting point for lead optimization, rational design, and the development of patentable new chemical entities.

• [1] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source
• [2] Carroll, W. A., et al. (2001). Two Novel and Potent 3-[(o-Methoxyphenyl)piperazinylethyl]-5-phenylthieno[2,3-d]pyrimidine-2,4-diones Selective for the α1D Receptor. Bioorganic & Medicinal Chemistry Letters, 11(9), 1119-1121. View Source

A-123189: Recommended Research Applications

α1D Subtype Dissection in Vascular Smooth Muscle

In isolated tissue bath experiments using rat aorta, bladder neck, or prostate strips, A-123189 is the antagonist of choice for definitively linking α1D-adrenoceptor activation to smooth muscle contraction [1]. Its >100-fold greater potency compared to BMY 7378 [2] and ~100-fold tissue selectivity over α1A- and α1B-mediated responses [3] ensure that the observed relaxation is a direct result of α1D blockade, providing unambiguous data for publications and drug discovery programs targeting benign prostatic hyperplasia (BPH) and overactive bladder.

Radioligand Binding Assays for α1D Receptors

For in vivo studies in rodent models of bladder outlet obstruction (BOO), where α1D receptor expression is pathologically upregulated [4], A-123189 provides a more potent and selective tool to probe the α1D receptor's role in micturition dysfunction. The compound's high functional potency allows for lower dosing, potentially improving tolerability and reducing off-target cardiovascular effects in chronic dosing paradigms compared to less selective antagonists like prazosin [5].

SAR Studies of Thienopyrimidine α1D Antagonists

A-123189 serves as an essential reference standard and positive control in the development and validation of new chemical probes. Its well-characterized binding profile (Ki = 0.17-0.312 nM) [6] and high selectivity make it the ideal competitor for defining non-specific binding in radioligand binding assays or for use as a benchmark in functional cAMP or calcium flux assays. Its distinct chemical structure and potent activity provide a critical point of comparison for demonstrating the superior properties of next-generation compounds.

Selectivity Profiling of α1 Antagonist Tool Compounds

As a structurally defined and highly potent α1D-selective antagonist, A-123189 is an invaluable scaffold for medicinal chemistry efforts. Researchers can use A-123189 as a template to explore modifications that further enhance selectivity, improve pharmacokinetic properties, or create novel intellectual property [7]. Comparative studies with its analogs, such as A-119637 and BMY 7378, provide direct insights into the structural determinants of α1D vs. α1A/α1B selectivity and functional potency [8].

Application

Selection Property

Validation Focus

α1D vascular pharmacology studies

Functional potency in tissue-based models

Tissue selectivity and potency confirmation

α1D radioligand binding assays

Binding affinity for α1D receptors

Affinity and selectivity profiling

SAR of thienopyrimidine α1D antagonists

Defined substitution pattern (3-methyl-phenyl)

Structure-activity relationship mapping

α1 antagonist selectivity panel

Unique functional/binding selectivity profile

Cross-validation of binding and functional readouts

• [1] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source
• [2] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source
• [3] InvivoChem. A-123189 Product Page. Technical Datasheet. View Source
• [4] Kim, J. H., et al. (2011). Effects of Spinal and Peripheral Injection of α1A or α1D Adrenoceptor Antagonists on Bladder Activity in Rat Models with or without Bladder Outlet Obstruction. International Neurourology Journal, 15(4), 199-206. View Source
• [5] Noel, F., et al. (2011). Discovery of LASSBio-772, a 1,3-benzodioxole N-phenylpiperazine derivative with potent alpha 1A/D-Adrenergic receptor blocking properties. European Journal of Medicinal Chemistry, 46(10), 4963-4967. View Source
• [6] BindingDB. Entry for BDBM50099325 (A-123189) at Alpha-1D adrenergic receptor. View Source
• [7] Carroll, W. A., et al. (2001). Two Novel and Potent 3-[(o-Methoxyphenyl)piperazinylethyl]-5-phenylthieno[2,3-d]pyrimidine-2,4-diones Selective for the α1D Receptor. Bioorganic & Medicinal Chemistry Letters, 11(9), 1119-1121. View Source
• [8] Carroll, W. A., et al. (2001). Two Novel and Potent 3-[(o-Methoxyphenyl)piperazinylethyl]-5-phenylthieno[2,3-d]pyrimidine-2,4-diones Selective for the α1D Receptor. Bioorganic & Medicinal Chemistry Letters, 11(9), 1119-1121. View Source